
Spectroscopic Characterization and Analytical
Protocols for 2-Chloroethylmethyldichlorosilane

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 2-Chloroethylmethyldichlorosilane

CAS No.: 7787-85-1

Cat. No.: B1581314

Get Quote

Executive Summary & Compound Identity
2-Chloroethylmethyldichlorosilane (CAS 7787-82-8) is a bifunctional organosilane utilized

primarily as an intermediate in the synthesis of functionalized siloxanes and as a coupling

agent for surface modification. Its dual reactivity—stemming from the hydrolyzable Si-Cl bonds

and the alkyl halide tail—makes it a critical yet unstable building block.

This guide provides a rigorous breakdown of its spectroscopic signatures (NMR, IR, MS) and

the specific handling protocols required to obtain valid data. Due to the compound's high

susceptibility to hydrolysis, sample preparation is the primary variable affecting data integrity.

Structural Overview[1]
Formula:

Molecular Weight: 177.53 g/mol

Key Features:
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Silyl Chlorides (

): Highly electrophilic, moisture-sensitive.

Chloroethyl Group (

): susceptible to

-elimination under basic conditions.

Figure 1: Connectivity of 2-Chloroethylmethyldichlorosilane
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Nuclear Magnetic Resonance (NMR)
Spectroscopy[2][3][4][5][6][7][8]
Theoretical Shifts & Assignments
The NMR spectrum of this molecule is defined by the electronegativity of the chlorine atoms

and the electropositive nature of silicon.

NMR (Proton)
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Solvent:

(Anhydrous)

Moiety
Shift (

ppm)
Multiplicity Integration

Mechanistic
Insight

0.75 - 0.85 Singlet (s) 3H

Deshielded

relative to TMS

(0.0) due to two

geminal Cl atoms

on Si.

1.55 - 1.65 Triplet (t) 2H

-position to Si is

usually shielded

(0.5 ppm), but

the

-Cl and geminal

Si-Cls pull

density, shifting it

downfield.

3.70 - 3.80 Triplet (t) 2H

Classic alkyl

chloride shift.

Deshielded by

direct attachment

to

electronegative

Cl.

NMR (Carbon)
Solvent:
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Carbon Environment
Shift (

ppm)
Insight

5.0 - 8.0
Silicon-methyl carbons are

typically high field.

22.0 - 25.0 Shielded by Silicon.

38.0 - 41.0 Deshielded by Chlorine.

NMR (Silicon)
Shift:+15 to +20 ppm

Note: Chlorosilanes typically exhibit downfield shifts relative to TMS. The presence of two

chlorine atoms on the silicon atom significantly deshields the nucleus compared to

alkylsilanes (which are typically negative).

Critical Experimental Protocol: Moisture Exclusion
The "HCl Spike" Artifact: If your sample contains water, the Si-Cl bonds will hydrolyze,

releasing HCl. This results in a drifting chemical shift for any exchangeable protons and the

appearance of siloxane peaks (broadening near 0 ppm).

Step-by-Step Preparation:

Oven-dry the NMR tube and cap for at least 2 hours at 110°C.

Use

stored over 4Å molecular sieves.

Flush the NMR tube with dry Nitrogen or Argon before filling.

Prepare the sample in a glovebox or using a Schlenk line.

Concentration: ~20-30 mg in 0.6 mL solvent. High concentrations can lead to polymerization

if moisture ingress occurs.
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Infrared (FT-IR) Spectroscopy[9]
IR is the fastest method to validate the integrity of the Si-Cl bond. Hydrolysis results in the

disappearance of the Si-Cl stretch and the appearance of a broad O-H band (3400 cm⁻¹) and

Si-O-Si bands (1000-1100 cm⁻¹).

Diagnostic Bands
Wavenumber (

)
Assignment Intensity Notes

2960 - 2900 C-H Stretch Medium
Methyl and methylene

C-H bonds.

1260 Deformation Strong
Characteristic "Silyl

Methyl" sharp peak.

800 - 750 Si-C Stretch Medium
Broad/Complex in

chlorosilanes.

700 - 650 C-Cl Stretch Medium
Associated with the

chloroethyl tail.

550 - 470 Si-Cl Stretch Very Strong

Primary Quality

Control Peak. If this is

weak/absent, the

sample is hydrolyzed.

Mass Spectrometry (MS)[10][11][12]
Ionization & Isotope Patterns
Method: Electron Impact (EI) is standard. Isotope Cluster: The molecule contains three chlorine

atoms (

). This creates a distinct isotopic envelope due to the natural abundance of

(75.8%) and

(24.2%).
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Predicted Molecular Ion Cluster (

):

m/z 176 (

): Base intensity (Relative 100%)

m/z 178 (

): ~98% intensity

m/z 180 (

): ~32% intensity

m/z 182 (

): ~3% intensity

Fragmentation Pathway
Silanes undergo characteristic

-cleavage. The stability of the silyl cation directs fragmentation.

Loss of Methyl (

): Minor pathway.

Loss of Cl (

): Formation of the silyl cation

.

-Elimination (Ethylene loss): A common rearrangement in ethyl-silanes, though less favored
here due to the terminal chlorine.
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Figure 2: Predicted EI-MS Fragmentation Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

1. 2-Chloromethyl-1,3-dichloro-2-methylpropane [webbook.nist.gov]

To cite this document: BenchChem. [Spectroscopic Characterization and Analytical Protocols
for 2-Chloroethylmethyldichlorosilane]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581314/docs#spectroscopic-characterization-and-
analytical-protocols-for-2-chloroethylmethyldichlorosilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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